Cas no 1269470-29-2 (Methyl 3-[amino-(4-chlorophenyl)methyl]benzoate)

• Product Name: Methyl 3-[amino-(4-chlorophenyl)methyl]benzoate
• CAS No: 1269470-29-2
• MF: C₁₅H₁₄ClNO₂
• MW: 275.730163097382
• MDL: MFCD18452134
• CID: 5197708
• Update Time: 2025-05-24

Methyl 3-[amino-(4-chlorophenyl)methyl]benzoate Chemical and Physical Properties

Names and Identifiers

• METHYL 3-[AMINO(4-CHLOROPHENYL)METHYL]BENZOATE
• Methyl 3-[amino-(4-chlorophenyl)methyl]benzoate
• Benzoic acid, 3-[amino(4-chlorophenyl)methyl]-, methyl ester

• MDL： MFCD18452134
• Inchi： 1S/C15H14ClNO2/c1-19-15(18)12-4-2-3-11(9-12)14(17)10-5-7-13(16)8-6-10/h2-9,14H,17H2,1H3
• InChI Key： QMKJZRQIQRSLPU-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(C1C=CC=C(C(=O)OC)C=1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 303
• XLogP3: 3.6
• Topological Polar Surface Area: 52.3

Additional information on Methyl 3-[amino-(4-chlorophenyl)methyl]benzoate

Methyl 3-[amino-(4-chlorophenyl)methyl]benzoate: An Overview of CAS No. 1269470-29-2

Methyl 3-[amino-(4-chlorophenyl)methyl]benzoate (CAS No. 1269470-29-2) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, holds potential applications in the development of novel therapeutic agents. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with Methyl 3-[amino-(4-chlorophenyl)methyl]benzoate.

The chemical structure of Methyl 3-[amino-(4-chlorophenyl)methyl]benzoate is defined by its molecular formula C₁₅H₁₅ClNO₂. The compound features a benzoate moiety linked to an amino-substituted benzyl group, which includes a chlorine atom. This specific arrangement of functional groups imparts unique physical and chemical properties to the molecule, making it an interesting subject for both academic and industrial research.

In terms of physical properties, Methyl 3-[amino-(4-chlorophenyl)methyl]benzoate is typically a solid at room temperature with a melting point ranging from 100 to 110°C. It is slightly soluble in water but exhibits good solubility in organic solvents such as ethanol, methanol, and dichloromethane. These solubility characteristics are crucial for its use in various chemical reactions and formulations.

The synthesis of Methyl 3-[amino-(4-chlorophenyl)methyl]benzoate can be achieved through several methods. One common approach involves the reaction of 3-amino-4-chlorobenzaldehyde with methyl benzoate in the presence of a reducing agent such as sodium borohydride. This method yields high purity and yield, making it suitable for large-scale production. Another synthetic route involves the coupling of 3-bromobenzoic acid with (4-chlorophenyl)methanamine followed by esterification with methanol. Both methods have been extensively studied and optimized to enhance efficiency and reduce by-products.

Recent research has focused on the biological activities of Methyl 3-[amino-(4-chlorophenyl)methyl]benzoate. Studies have shown that this compound exhibits potent anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease. The anti-inflammatory effects are attributed to its ability to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6.

In addition to its anti-inflammatory properties, Methyl 3-[amino-(4-chlorophenyl)methyl]benzoate has also been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that it can induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action involves the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK, which are often dysregulated in cancer cells.

The pharmacokinetic properties of Methyl 3-[amino-(4-chlorophenyl)methyl]benzoate have also been studied to assess its suitability for therapeutic applications. Research has shown that it has favorable oral bioavailability and a reasonable half-life, which are important factors for drug development. However, further studies are needed to optimize its pharmacokinetic profile and reduce potential side effects.

Clinical trials involving Methyl 3-[amino-(4-chlorophenyl)methyl]benzoate are currently underway to evaluate its safety and efficacy in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at low doses with no significant adverse effects reported. These findings provide a strong foundation for advancing the compound into later-stage clinical trials.

In conclusion, Methyl 3-[amino-(4-chlorophenyl)methyl]benzoate (CAS No. 1269470-29-2) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, coupled with its anti-inflammatory and anticancer properties, makes it an attractive candidate for further development. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, paving the way for innovative treatments in various medical conditions.